GITOXIGENIN 3-ACETATE
GITOXIGENIN 3-ACETATE
Brand Name:
Vulcanchem
CAS No.:
1059-21-8
VCID:
VC0187608
InChI:
InChI=1S/C25H36O6/c1-14(26)31-17-6-8-23(2)16(11-17)4-5-19-18(23)7-9-24(3)22(15-10-21(28)30-13-15)20(27)12-25(19,24)29/h10,16-20,22,27,29H,4-9,11-13H2,1-3H3/t16-,17+,18?,19?,20+,22+,23+,24-,25+/m1/s1
SMILES:
CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)C
Molecular Formula:
C25H36O6
Molecular Weight:
432.5 g/mol
GITOXIGENIN 3-ACETATE
CAS No.: 1059-21-8
Main Products
VCID: VC0187608
Molecular Formula: C25H36O6
Molecular Weight: 432.5 g/mol
| CAS No. | 1059-21-8 |
|---|---|
| Product Name | GITOXIGENIN 3-ACETATE |
| Molecular Formula | C25H36O6 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | [(3S,5R,10S,13R,14S,16S,17R)-14,16-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C25H36O6/c1-14(26)31-17-6-8-23(2)16(11-17)4-5-19-18(23)7-9-24(3)22(15-10-21(28)30-13-15)20(27)12-25(19,24)29/h10,16-20,22,27,29H,4-9,11-13H2,1-3H3/t16-,17+,18?,19?,20+,22+,23+,24-,25+/m1/s1 |
| Standard InChIKey | IBVUJOOHHPQIOV-KMESBTIVSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@]2([C@@H](C1)CCC3C2CC[C@]4([C@@]3(C[C@@H]([C@@H]4C5=CC(=O)OC5)O)O)C)C |
| SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)C |
| PubChem Compound | 13993 |
| Last Modified | Nov 11 2021 |
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